Cas no 2228224-24-4 (2-1-(2-bromo-4-methoxyphenyl)cyclobutylethan-1-amine)

• Product Name: 2-1-(2-bromo-4-methoxyphenyl)cyclobutylethan-1-amine
• CAS No: 2228224-24-4
• MF: C₁₃H₁₈BrNO
• MW: 284.192122936249
• CID: 5998996
• PubChem ID: 165799138
• Update Time: 2025-05-20

2-1-(2-bromo-4-methoxyphenyl)cyclobutylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(2-bromo-4-methoxyphenyl)cyclobutylethan-1-amine
• 2-[1-(2-bromo-4-methoxyphenyl)cyclobutyl]ethan-1-amine
• EN300-1907084
• 2228224-24-4

• Inchi： 1S/C13H18BrNO/c1-16-10-3-4-11(12(14)9-10)13(7-8-15)5-2-6-13/h3-4,9H,2,5-8,15H2,1H3
• InChI Key： YVZZEIKVDHEXSY-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C1(CCN)CCC1)OC

Computed Properties

• Exact Mass: 283.05718g/mol
• Monoisotopic Mass: 283.05718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-1-(2-bromo-4-methoxyphenyl)cyclobutylethan-1-amine

Introduction to 2-1-(2-bromo-4-methoxyphenyl)cyclobutylethan-1-amine (CAS No. 2228224-24-4)

2-1-(2-bromo-4-methoxyphenyl)cyclobutylethan-1-amine, identified by the chemical identifier CAS No. 2228224-24-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a cyclobutyl backbone substituted with an amine group and an aromatic ring bearing both bromo and methoxy substituents, exhibits a unique structural framework that makes it a valuable candidate for further exploration in drug discovery and development.

The structural composition of 2-1-(2-bromo-4-methoxyphenyl)cyclobutylethan-1-amine encompasses several key functional groups that contribute to its potential biological activity. The presence of the cyclobutyl ring introduces rigidity to the molecular structure, which can influence binding affinity and metabolic stability. Meanwhile, the aromatic ring with bromo and methoxy substituents is a common motif in many bioactive compounds, suggesting possible interactions with biological targets such as enzymes or receptors.

In recent years, there has been growing interest in designing molecules with structural motifs that mimic natural products or known pharmacophores. The combination of a cyclobutyl group and an aromatic system in 2-1-(2-bromo-4-methoxyphenyl)cyclobutylethan-1-amine aligns well with this trend. Such structures have been explored for their potential in modulating various biological pathways, including those relevant to neurological disorders, inflammation, and cancer.

One of the most compelling aspects of this compound is its potential as a scaffold for drug design. The amine group can serve as a point of modification for further derivatization, allowing chemists to explore a wide range of analogs with tailored properties. This flexibility makes 2-1-(2-bromo-4-methoxyphenyl)cyclobutylethan-1-amine particularly useful for high-throughput screening campaigns aimed at identifying novel therapeutic agents.

Recent studies have highlighted the importance of structural diversity in drug discovery programs. Compounds like 2-1-(2-bromo-4-methoxyphenyl)cyclobutylethan-1-amine that incorporate multiple functional groups are often more promising candidates due to their ability to engage multiple binding sites on biological targets. This property can lead to enhanced efficacy and reduced side effects compared to simpler molecules.

The synthesis of 2-1-(2-bromo-4-methoxyphenyl)cyclobutylethan-1-amine presents an interesting challenge for organic chemists. The introduction of both the cyclobutyl ring and the substituted aromatic moiety requires careful planning to ensure regioselectivity and yield optimization. Advances in synthetic methodologies have made it increasingly feasible to construct such complex molecules, paving the way for their exploration in medicinal chemistry.

In the context of current research trends, there is a particular focus on developing small molecules that can modulate protein-protein interactions (PPIs). Many diseases, including cancer and neurodegenerative disorders, are associated with aberrant PPIs. The unique structural features of 2-1-(2-bromo-4-methoxyphenyl)cyclobutylethan-1-amine, such as its rigid core and polar functional groups, make it a potential candidate for disrupting these interactions.

Furthermore, the presence of both electron-withdrawing (bromo) and electron-donating (methoxy) groups on the aromatic ring suggests that this compound may exhibit interesting electronic properties. These properties could be exploited in designing molecules with specific spectroscopic characteristics or in developing new materials with tailored functionalities.

The pharmacokinetic profile of any drug candidate is critical to its success in clinical applications. The structural features of 2-1-(2-bromo-4-methoxyphenyl)cyclobutylethan-1-amine, particularly the lipophilic cyclobutyl ring and the polar amine group, may influence its solubility, permeability, and metabolic stability. Computational modeling techniques are often employed to predict these properties before experimental validation.

In conclusion, 2-1-(2-bromo-4-methoxyphenyl)cyclobutylethan-1-amine (CAS No. 2228224-24) represents a promising lead compound for pharmaceutical research. Its unique structural features offer opportunities for designing novel therapeutic agents with potential applications across multiple disease areas. As synthetic chemistry continues to advance, compounds like this will play an increasingly important role in the discovery and development of new medicines.